4-fluoro-N-[(2-methylquinolin-4-yl)methyl]benzamide

• IUPAC Name: 4-fluoro-N-[(2-methylquinolin-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H15FN2O/c1-12-10-14(16-4-2-3-5-17(16)21-12)11-20-18(22)13-6-8-15(19)9-7-13/h2-10H,11H2,1H3,(H,20,22)
• InChI Key: ZSUFFPGKUOOCFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O
• Molecular Weight: 294.3 g/mol

Description

4-fluoro-N-[(2-methylquinolin-4-yl)methyl]benzamide is an organic compound with a complex structure that includes a fluorine atom, a quinoline ring, and a benzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction requires a palladium catalyst and a boron reagent, and it is known for its mild reaction conditions and high functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-[(2-methylquinolin-4-yl)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Halogenation and nitration are common substitution reactions for this compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

4-fluoro-N-[(2-methylquinolin-4-yl)methyl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for targeting specific molecular pathways.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[(2-methylquinolin-4-yl)methyl]benzamide involves its interaction with specific molecular targets. The quinoline ring can intercalate with DNA, disrupting its function and leading to cell death. The fluorine atom enhances the compound’s stability and bioavailability, making it a potent candidate for drug development.

Comparison with Similar Compounds

Similar Compounds

• 4-fluoro-N-(4-methoxybenzyl)benzamide
• 4-fluoro-2-nitrobenzoic acid
• 2-fluoro-4-methylaniline

Uniqueness

4-fluoro-N-[(2-methylquinolin-4-yl)methyl]benzamide is unique due to its specific combination of a fluorine atom, a quinoline ring, and a benzamide group. This combination imparts distinct chemical properties, such as enhanced stability and potential biological activity, making it a valuable compound for various research applications.